2-Morpholino-5-nitroisonicotinic acid

• IUPAC Name: 2-morpholin-4-yl-5-nitropyridine-4-carboxylic acid
• InChI: InChI=1S/C10H11N3O5/c14-10(15)7-5-9(11-6-8(7)13(16)17)12-1-3-18-4-2-12/h5-6H,1-4H2,(H,14,15)
• InChI Key: QXADNYXYAPXCSL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C(C(=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C10H11N3O5
• Molecular Weight: 253.21 g/mol

Description

2-Morpholino-5-nitroisonicotinic acid is a useful research compound. Its molecular formula is C10H11N3O5 and its molecular weight is 253.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Morpholino-5-nitroisonicotinic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Morpholino-5-nitroisonicotinic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-5-nitroisonicotinic acid (28.5 g, 141 mmol), morpholine (36.8 g, 423 mmol) and k2CO3 (58.4 g, 423 mmol) was stirred at 100° C. for 4 h. The mixture was cooled to room temperature and poured into water (1.5 L). It was acidified with 4N HCl to pH=1 and extracted with EA (1 L×3). The combined organic layers were washed with brine (1 L×5), then dried over anhydrous Na2SO4, filtered and concentrated in vacuo to afford the desired product as a yellow solid (27 g, 76%); LC/MS: MS (ES+) m/e 254 (MH+); 1H NMR (300 MHz, DMSO-d6) δ ppm 3.68 (t, J=4.8 Hz, 1H), 3.77 (t, J=4.8 Hz, 4H), 6.99 (s, 1H), 8.91 (s, 1H).